Cas no 231-36-7 (1,1'-Ethylene-2,2'-bipyridylium ion)

• Product Name: 1,1'-Ethylene-2,2'-bipyridylium ion
• CAS No: 231-36-7
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 269480
• PubChem ID: 21821537
• Update Time: 2025-04-19

1,1'-Ethylene-2,2'-bipyridylium ion Chemical and Physical Properties

Names and Identifiers

• Dipyrido[1,2-a:2',1'-c]pyrazinediium
• DIQUAT
• DIQUAT-[1,1'-D4]
• 2-Bipyridyl-bis-ethyleneammonium bromid
• 8a,10a-Diazoniaphenanthren-dibromid
• Dipyrido < 1,2-a:2',1'-c> pyridazin Dikation
• Dipyrido(1,2-a:2',1'-c)pyrazinediium, dibromide, monohydrate
• Dipyrido(1,2-a:2',1'-d)pyrazidinium-dikation
• Dipyrido< 1,2-a, 2',1'-c> pyrazinium(2+)
• Dipyrido< 1,2-a,2',1'-c> pyrazidiinium-dibromid
• Dipyrido< 1,2-a:2',1'c> pyrazidinium
• Dipyrido< 1,2-a:2',1'-c> pyrazidinium
• DTXSID201045245
• 231-36-7
• 7,10-Diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene
• 1,1'-Ethylene-2,2'-bipyridylium ion

• Inchi： 1S/C12H10N2/c1-3-7-13-9-10-14-8-4-2-6-12(14)11(13)5-1/h1-10H/q+2
• InChI Key： QQIJPIGQPLHRKT-UHFFFAOYSA-N
• SMILES： [N+]12C=CC=CC1=C1C=CC=C[N+]1=CC=2

Computed Properties

• Exact Mass: 182.0845
• Monoisotopic Mass: 182.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 8.2Ų

Experimental Properties

• Density: 1.22 to 1.27 at 68 °F (USCG, 1999)
• Melting Point: less than 608 °F (decomposes) (NTP, 1992)
• PSA: 8.2

1,1'-Ethylene-2,2'-bipyridylium ion Security Information

• Hazardous Material transportation number：UN 2781
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazinium compounds